Cas no 1160574-60-6 (1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene)

• Product Name: 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene
• CAS No: 1160574-60-6
• MF: C₆HBr₂ClFI
• MW: 414.236015081406
• MDL: MFCD11845910
• CID: 2853609
• Update Time: 2025-05-22

1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene

• MDL： MFCD11845910
• Inchi： 1S/C6HBr2ClFI/c7-2-1-3(9)5(10)4(8)6(2)11/h1H
• InChI Key： BBBUPVJJGFTMOQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=C(F)C(Br)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene

1,3-Dibromo-5-Chloro-4-Fluoro-2-Iodobenzene: A Comprehensive Overview

1,3-Dibromo-5-chloro-4-fluoro-2-iodobenzene (CAS No: 1160574-60-6) is a highly substituted aromatic compound with a unique combination of halogens attached to the benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile reactivity and potential applications in drug design and advanced materials. The presence of multiple halogens—specifically bromine, chlorine, fluorine, and iodine—on the benzene ring makes it a valuable substrate for various chemical transformations.

The synthesis of 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene involves a series of electrophilic substitution reactions on a benzene ring. The strategic placement of halogens at specific positions (meta and para) ensures high reactivity while maintaining stability. Recent studies have highlighted the importance of such multi-halogenated aromatic compounds in creating advanced materials with tailored electronic properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel semiconducting polymers and organic light-emitting diodes (OLEDs). These applications leverage the unique electronic characteristics imparted by the halogen substituents.

In the realm of pharmacology, 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene has shown promise as an intermediate in drug design. Its ability to undergo various nucleophilic aromatic substitutions makes it an ideal candidate for constructing bioactive molecules with specific pharmacokinetic profiles. Recent breakthroughs in medicinal chemistry have demonstrated how such compounds can be modified to target specific receptors or enzymes, paving the way for innovative therapeutic agents.

The study of 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene has also extended into environmental chemistry. Researchers are investigating its role as a tracer in environmental monitoring systems due to its stability and distinct chemical signature. This compound's ability to resist degradation under various environmental conditions makes it a valuable tool for tracking pollutants and assessing ecosystem health.

From a synthetic perspective, the preparation of 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene requires precise control over reaction conditions to ensure regioselectivity and high yields. Modern methodologies often employ catalytic systems or directed metallation techniques to achieve this level of control. These advancements have significantly improved the efficiency of synthesizing such complex aromatic compounds.

In conclusion, 1,3-dibromo-5-chloro-4-fluoro-2-iodobenzene (CAS No: 1160574-60-6) stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique chemical properties and versatility make it an essential building block in contemporary chemical research and development.